Methyl 1-(hexopyranosyloxy)-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
Methyl 1-(hexopyranosyloxy)-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
Verbenalin is a terpene glycoside.
Brand Name:
Vulcanchem
CAS No.:
548-37-8
VCID:
VC0192655
InChI:
InChI=1S/C17H24O10/c1-6-3-8(19)11-7(15(23)24-2)5-25-16(10(6)11)27-17-14(22)13(21)12(20)9(4-18)26-17/h5-6,9-14,16-18,20-22H,3-4H2,1-2H3/t6-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1
SMILES:
Molecular Formula:
C17H24O10
Molecular Weight:
388.4 g/mol
Methyl 1-(hexopyranosyloxy)-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
CAS No.: 548-37-8
Natural Products
VCID: VC0192655
Molecular Formula: C17H24O10
Molecular Weight: 388.4 g/mol
CAS No. | 548-37-8 |
---|---|
Product Name | Methyl 1-(hexopyranosyloxy)-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate |
Molecular Formula | C17H24O10 |
Molecular Weight | 388.4 g/mol |
IUPAC Name | methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate |
Standard InChI | InChI=1S/C17H24O10/c1-6-3-8(19)11-7(15(23)24-2)5-25-16(10(6)11)27-17-14(22)13(21)12(20)9(4-18)26-17/h5-6,9-14,16-18,20-22H,3-4H2,1-2H3/t6-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1 |
Standard InChIKey | HLXRWTJXGMHOFN-UHFFFAOYSA-N |
Isomeric SMILES | C[C@H]1CC(=O)[C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
Canonical SMILES | CC1CC(=O)C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O |
Description | Verbenalin is a terpene glycoside. |
Solubility | 211 mg/mL at 18 °C |
Synonyms | cornin iridoid verbenalin |
PubChem Compound | 273110 |
Last Modified | Nov 11 2021 |
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